Cas no 1526787-78-9 (CID 79127579)

• Product Name: CID 79127579
• CAS No: 1526787-78-9
• MF: C₉H₂₁NO
• MW: 159.269142866135
• CID: 5282877
• Update Time: 2025-06-23

CID 79127579 Chemical and Physical Properties

Names and Identifiers

• CID 79127579
• 3-Pentanol, 1-amino-2,2,3,4-tetramethyl-

• Inchi： 1S/C9H21NO/c1-7(2)9(5,11)8(3,4)6-10/h7,11H,6,10H2,1-5H3
• InChI Key： OPJRHIBWMUGZIK-UHFFFAOYSA-N
• SMILES： C(N)C(C)(C)C(C)(O)C(C)C

Experimental Properties

• Density: 0.891±0.06 g/cm3(Predicted)
• Boiling Point: 238.3±13.0 °C(Predicted)
• pka: 15.10±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on CID 79127579

Professional Introduction to Compound with CAS No. 1526787-78-9 and Product Name CID 79127579

Compound with the CAS number 1526787-78-9 and the product name CID 79127579 represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical development. The chemical entity, characterized by its precise molecular formula and stereochemistry, has been extensively studied for its interaction with biological targets, particularly in the context of modulating cellular pathways relevant to disease treatment.

The structural elucidation of 1526787-78-9 has been a cornerstone for researchers aiming to develop novel therapeutic agents. Its molecular framework, which includes specific functional groups, enables it to engage with biological systems in a manner that is both selective and potent. Recent studies have highlighted its role as a potential inhibitor of key enzymes involved in inflammatory responses, making it a promising candidate for the development of anti-inflammatory drugs. The compound’s ability to interact with these enzymes at the molecular level has been a focal point of investigation, with researchers employing a range of spectroscopic and crystallographic techniques to decipher its binding mechanisms.

One of the most intriguing aspects of CID 79127579 is its stability under various physiological conditions. This characteristic is crucial for pharmaceutical applications, as it ensures that the compound remains effective throughout its intended use within the human body. Furthermore, its solubility profile has been optimized for better bioavailability, which is essential for achieving therapeutic efficacy. These properties have positioned it as a compelling subject for further research and development in drug discovery.

In the realm of biomedical research, 1526787-78-9 has been explored for its potential in treating a variety of conditions. Notably, preliminary clinical trials have demonstrated its efficacy in reducing symptoms associated with chronic inflammatory disorders. The compound’s mechanism of action involves inhibiting the activity of pro-inflammatory cytokines, thereby dampening the inflammatory response. This has opened up new avenues for treating conditions such as rheumatoid arthritis and inflammatory bowel disease, where traditional treatments may have limitations or side effects.

The synthesis of CID 79127579 has also been a subject of interest among synthetic chemists. The development of efficient synthetic routes has enabled researchers to produce larger quantities of the compound for both laboratory and clinical studies. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the compound meets stringent pharmaceutical standards. These advancements in synthesis have not only facilitated further research but also paved the way for commercial production if future clinical trials prove successful.

Recent breakthroughs in computational chemistry have further enhanced our understanding of 1526787-78-9’s interactions with biological targets. Molecular modeling studies have provided insights into how the compound binds to its receptors at an atomic level, offering a detailed view of its pharmacophore. This information has been instrumental in designing derivatives with improved properties, such as enhanced potency or reduced toxicity. The integration of experimental data with computational predictions has become a cornerstone in modern drug discovery, allowing for more targeted and efficient development processes.

The regulatory landscape surrounding CID 79127579 has also evolved significantly as more data becomes available. Regulatory agencies require comprehensive toxicological studies to ensure safety before approving new drugs for human use. Researchers have conducted extensive toxicity assessments, including acute and chronic studies, to evaluate the compound’s safety profile. These studies have provided valuable insights into potential side effects and dosing regimens, which are critical for determining appropriate therapeutic guidelines.

Looking ahead, the future prospects for 1526787-78-9 are promising, with ongoing research aimed at expanding its therapeutic applications. Investigational studies are exploring its potential use in oncology, where it may serve as an adjunct therapy to conventional cancer treatments. Additionally, its anti-inflammatory properties have sparked interest in using it as a preventive measure against age-related inflammatory diseases. The versatility of this compound underscores its significance as a multifaceted tool in biomedical research.

The collaboration between academic institutions and pharmaceutical companies has been pivotal in advancing the understanding and application of CAS No. 1526787-78-9. Such partnerships facilitate the sharing of resources and expertise, accelerating the pace at which new therapies are developed. The integration of interdisciplinary approaches—combining chemistry, biology, pharmacology, and computational science—has created a robust framework for translating laboratory findings into tangible medical benefits.

In conclusion, CID 79127579 represents a remarkable achievement in chemical and biomedical research. Its unique properties make it a valuable asset in developing novel therapeutics targeting various diseases. As research continues to uncover new applications and refine synthetic methodologies, 1526787-78-9 is poised to play an increasingly significant role in improving human health outcomes worldwide.